Cas no 2758004-78-1 (3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride)

• Product Name: 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride
• CAS No: 2758004-78-1
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 6181800
• PubChem ID: 165761188
• Update Time: 2025-10-28

3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37339746
• 2758004-78-1
• 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride

• Inchi： 1S/C10H14N2O2.ClH/c1-2-8-11-9(10(13)14)7-5-3-4-6-12(7)8;/h2-6H2,1H3,(H,13,14);1H
• InChI Key： ZKQZOTHWHJDYSI-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=C2CCCCN2C(CC)=N1)=O

Computed Properties

• Exact Mass: 230.0822054g/mol
• Monoisotopic Mass: 230.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride

3-Ethyl-5H,6H,7H,8H-Imidazo[1,5-a]Pyridine-1-Carboxylic Acid Hydrochloride: A Comprehensive Overview

3-Ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride is a compound with the CAS number 2758004-78-1. This molecule belongs to the class of imidazopyridines, which are heterocyclic compounds characterized by a fused imidazole and pyridine ring system. The presence of the ethyl group at the 3-position and the hydrochloride counterion makes this compound unique in terms of its chemical structure and potential applications.

The imidazo[1,5-a]pyridine core is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. Recent studies have highlighted the potential of this class of compounds in modulating ion channels and G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes. For instance, researchers have reported that analogs of this compound exhibit potent activity against voltage-gated sodium channels (VGSCs), making them promising candidates for the treatment of chronic pain conditions such as neuropathy.

The carboxylic acid group at position 1 of the imidazo[1,5-a]pyridine ring introduces additional functional diversity to the molecule. This group can participate in hydrogen bonding and other non-covalent interactions, enhancing the compound's bioavailability and target specificity. Furthermore, the hydrochloride salt form ensures optimal solubility and stability under physiological conditions.

Recent advancements in synthetic methodologies have enabled efficient routes to prepare this compound. One such approach involves a tandem cyclization strategy using appropriately substituted starting materials. This method not only simplifies the synthesis but also allows for fine-tuning of substituents to optimize pharmacokinetic properties.

In terms of biological evaluation, 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride has shown selective binding to certain nicotinic acetylcholine receptors (nAChRs), which are implicated in neurodegenerative diseases such as Alzheimer's disease. Preclinical studies suggest that this compound may serve as a lead for developing novel therapeutics targeting these receptors.

The structural flexibility of this compound also lends itself to further modifications. By altering the substituents on the imidazo[1,5-a]pyridine ring or introducing additional functional groups, chemists can explore a wide range of biological activities. For example, substituting the ethyl group with other alkyl chains or aromatic moieties could enhance lipophilicity and improve drug-like properties.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of this compound. These tools provide critical insights into molecular integrity and help ensure consistency across different batches.

In conclusion, 3-ethyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride represents a valuable addition to the portfolio of imidazopyridine derivatives with potential applications in drug discovery and development. Its unique chemical structure and promising biological profile make it an attractive candidate for further exploration in both academic and industrial settings.